Collagen labelling with an azide-proline chemical reporter in live cells†

Chemical Communications Pub Date: 2014-11-18 DOI: 10.1039/C4CC07974D

Abstract

We have developed a strategy for selective imaging of collagen in live foetal ovine osteoblasts. Our approach involves the incorporation of an azide-tagged proline in the biosynthesis of collagen followed by labelling using a strain-promoted [3+2] azide–alkyne cycloaddition reaction.

Graphical abstract: Collagen labelling with an azide-proline chemical reporter in live cells
Recommended Literature